Cas no 1804291-36-8 (Ethyl 2-fluoro-6-(2-oxopropyl)benzoate)

• Product Name: Ethyl 2-fluoro-6-(2-oxopropyl)benzoate
• CAS No: 1804291-36-8
• MF: C₁₂H₁₃FO₃
• MW: 224.228227376938
• CID: 4956779
• Update Time: 2025-05-19

Ethyl 2-fluoro-6-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-fluoro-6-(2-oxopropyl)benzoate

• Inchi： 1S/C12H13FO3/c1-3-16-12(15)11-9(7-8(2)14)5-4-6-10(11)13/h4-6H,3,7H2,1-2H3
• InChI Key： ZBPUPPSAKSZFFI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(=O)OCC)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-fluoro-6-(2-oxopropyl)benzoate

Recent Advances in the Study of Ethyl 2-fluoro-6-(2-oxopropyl)benzoate (CAS: 1804291-36-8) in Chemical Biology and Pharmaceutical Research

Ethyl 2-fluoro-6-(2-oxopropyl)benzoate (CAS: 1804291-36-8) is a fluorinated benzoate derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. The presence of both a fluoro and a keto-functional group in its structure makes it a versatile intermediate for synthesizing more complex bioactive molecules.

Recent studies have focused on the synthesis and optimization of Ethyl 2-fluoro-6-(2-oxopropyl)benzoate to enhance its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its physicochemical properties. Researchers have also explored its reactivity under different conditions, providing valuable insights into its potential as a building block for more complex chemical entities.

One of the key areas of interest is the application of Ethyl 2-fluoro-6-(2-oxopropyl)benzoate in the development of novel therapeutic agents. Preliminary studies suggest that this compound may serve as a precursor for the synthesis of fluorinated pharmaceuticals, which are known for their enhanced metabolic stability and bioavailability. Its incorporation into drug candidates could potentially improve their pharmacokinetic profiles, making them more effective in treating various diseases.

In addition to its pharmaceutical applications, Ethyl 2-fluoro-6-(2-oxopropyl)benzoate has also been investigated for its role in chemical biology. Researchers have utilized this compound as a probe to study enzyme mechanisms and protein-ligand interactions. Its fluorinated moiety allows for easy tracking using ¹⁹F NMR, making it a valuable tool for elucidating biochemical pathways and understanding molecular interactions at the atomic level.

Despite these promising developments, challenges remain in the large-scale production and application of Ethyl 2-fluoro-6-(2-oxopropyl)benzoate. Issues such as cost-effectiveness, scalability, and environmental impact need to be addressed to fully realize its potential. Future research directions may include the development of greener synthetic routes and the exploration of its applications in emerging fields such as targeted drug delivery and personalized medicine.

In conclusion, Ethyl 2-fluoro-6-(2-oxopropyl)benzoate (CAS: 1804291-36-8) represents a valuable compound in the realm of chemical biology and pharmaceutical research. Its unique structural attributes and versatile applications make it a subject of ongoing investigation. As research progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics and biochemical tools.